Acetamide, 2,2-dichloro-N-(2-hydroxyethyl)-N-(o-(methylsulfonyl)benzyl)-

• CAS RN: 3570-99-8
• Molecular Formula: C12H15Cl2NO4S
• Molecular Weight: 340.2 g/mol
• IUPAC Name: 2,2-dichloro-N-(2-hydroxyethyl)-N-[(2-methylsulfonylphenyl)methyl]acetamide
• InChI: InChI=1S/C12H15Cl2NO4S/c1-20(18,19)10-5-3-2-4-9(10)8-15(6-7-16)12(17)11(13)14/h2-5,11,16H,6-8H2,1H3
• InChI Key: JVGZJJWLGNLVKX-UHFFFAOYSA-N
• SMILES: CS(=O)(=O)C1=CC=CC=C1CN(CCO)C(=O)C(Cl)Cl
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: Acetamide, 2,2-dichloro-N-(2-hydroxyethyl)-N-(o-(methylsulfonyl)benzyl)-

Description

Acetamide, 2,2-dichloro-N-(2-hydroxyethyl)-N-(o-(methylsulfonyl)benzyl)- is a bioactive chemical.

Scientific Research Applications

Crystal Structure and Molecular Conformation

• The crystal structure of compounds similar to the title compound shows specific bond conformations and angles, revealing insights into their molecular geometry. For instance, 2,2-Dichloro-N-(4-chlorophenylsulfonyl)acetamide exhibits trans conformations in its bond structures, influencing its crystal packing and molecular interactions (Gowda et al., 2008).

Chemical Reactions and Synthesis

• The oxidation of related sulfonamides can lead to the formation of compounds like N-(arylsulfonyl)trichloroacetamides, showcasing a pathway for synthesizing specific acetamide derivatives (Rozentsveig et al., 2001).
• The synthesis of N-Benzyl-2-(3-chloro-4-hydroxyphenyl)acetamide is part of creating a combinatorial library, demonstrating the compound's role in creating diverse chemical libraries (Davis & Healy, 2010).

Chemical Functionalization

• The silylation of N-(2-hydroxyphenyl)acetamide leads to the formation of silaheterocyclic benzoxazasiloles, indicating its use in creating new silane-based compounds (Lazareva et al., 2017).

Application in Pharmaceutical Synthesis

• The compound plays a role in the synthesis of pharmaceutical and natural products, such as in the development of p-Methoxy- and 2,4-Dimethoxybenzyl N-Acetylcarbamate Potassium Salts, showcasing its utility in synthesizing complex molecules (Sakai et al., 2022).

Metabolism and Environmental Impact Studies

• Studies on the metabolism of chloroacetamide herbicides reveal how similar compounds are processed in biological systems, such as in liver microsomes (Coleman et al., 2000).
• The adsorption, mobility, and efficacy of related acetamide herbicides in soil have been studied, indicating the compound's environmental interactions (Peter & Weber, 1985).